3-(5-Bromopyridin-3-yl)-2-hydroxypropanoic acid

• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol
• IUPAC Name: 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C8H8BrNO3/c9-6-1-5(3-10-4-6)2-7(11)8(12)13/h1,3-4,7,11H,2H2,(H,12,13)
• InChI Key: HOJNFATVJHFNFN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)CC(C(=O)O)O

Description

3-(5-Bromopyridin-3-yl)-2-hydroxypropanoic acid is a brominated pyridine derivative featuring a 2-hydroxypropanoic acid side chain. Its structure comprises a pyridine ring substituted with a bromine atom at the 5-position and a hydroxypropanoic acid moiety at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Suzuki–Miyaura coupling reaction, which involves the reaction of a bromopyridine with a boronic acid derivative under palladium catalysis .

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination reactions followed by coupling reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Types of Reactions:

Oxidation: The hydroxy group in 3-(5-Bromopyridin-3-yl)-2-hydroxypropanoic acid can undergo oxidation to form a corresponding ketone.

Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of a non-brominated pyridine derivative.

Substitution: The bromine atom can be substituted with various nucleophiles, such as amines or thiols, to form different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles like sodium azide or thiourea can be used under basic conditions to achieve substitution reactions.

Major Products:

Oxidation: Formation of 3-(5-Bromopyridin-3-yl)-2-oxopropanoic acid.

Reduction: Formation of 3-(Pyridin-3-yl)-2-hydroxypropanoic acid.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

3-(5-Bromopyridin-3-yl)-2-hydroxypropanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, particularly in the development of anti-inflammatory and anticancer agents.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(5-Bromopyridin-3-yl)-2-hydroxypropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and hydroxy group can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Differences

Aromatic Ring Modifications

• Danshensu [(R)-3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic Acid]: Contains a dihydroxyphenyl ring instead of pyridine, with two hydroxyl groups enhancing antioxidant activity .
• 3-(5-Bromo-2-methoxyphenyl)propanoic Acid: Substitutes pyridine with a methoxy-substituted phenyl ring, altering electronic properties and solubility .
• 3-(5-Bromothiophen-2-yl)propanoic Acid Derivatives: Replaces pyridine with thiophene, a sulfur-containing heterocycle, influencing metabolic stability .

Side Chain Variations

• 3-(5-Bromopyridin-3-yl)-3,3-difluoropropanoic Acid Hydrochloride: Features difluorination on the propanoic acid chain, increasing acidity and steric hindrance compared to the hydroxyl group in the target compound .
• 3-(5-Bromopyridin-3-yl)-prop-2-yn-1-ol: Replaces the hydroxypropanoic acid with a propargyl alcohol group, reducing hydrogen-bonding capacity .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Functional Groups	pKa (Estimated)
3-(5-Bromopyridin-3-yl)-2-hydroxypropanoic acid	C₈H₈BrNO₃	246.06 g/mol	Pyridine, Br, -OH, -COOH	~2.1 (COOH), ~4.8 (-OH)
Danshensu	C₉H₁₀O₅	198.17 g/mol	Dihydroxyphenyl, -OH, -COOH	~2.9 (COOH), ~9.5 (phenolic -OH)
3-(5-Bromo-2-methoxyphenyl)propanoic acid	C₁₀H₁₁BrO₃	259.10 g/mol	Methoxyphenyl, Br, -COOH	~3.0 (COOH)
3-(5-Bromopyridin-3-yl)-3,3-difluoropropanoic acid HCl	C₈H₇BrF₂NO₂·HCl	296.51 g/mol	Pyridine, Br, -CF₂-, -COOH	~1.8 (COOH)

Key Observations :

• The bromine atom in the target compound increases molecular weight and lipophilicity compared to non-halogenated analogs like Danshensu.
• The hydroxypropanoic acid moiety enhances water solubility relative to difluorinated or propargyl derivatives.